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Compound of Interest

Compound Name: Fluorometholone

Cat. No.: B1672912

Fluorometholone is a synthetic glucocorticoid primarily utilized in ophthalmology to treat
inflammatory conditions of the eye.[1][2][3] Its efficacy as an anti-inflammatory agent is
intrinsically linked to its specific chemical structure, including its molecular formula and precise
three-dimensional arrangement of atoms, or stereochemistry. This technical guide provides an
in-depth exploration of these core aspects for researchers, scientists, and drug development
professionals.

Molecular and Structural Formula

Fluorometholone is a fluorinated corticosteroid belonging to the pregnane class of organic
compounds.[4][5] Its chemical structure is a derivative of progesterone. The systematic IUPAC
name for fluorometholone is (6S,8S,9R,10S,11S,13S,14S,17R)-17-acetyl-9-fluoro-11,17-
dihydroxy-6,10,13-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one.

The molecular formula for fluorometholone is C22H29FO4. This formula indicates that each
molecule of fluorometholone contains 22 carbon atoms, 29 hydrogen atoms, 1 fluorine atom,
and 4 oxygen atoms.

Physicochemical Properties

The physicochemical properties of fluorometholone are crucial for its formulation, delivery,
and biological activity. A summary of these properties is presented in the table below.
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Property

Value

Reference

Molecular Weight

376.46 g/mol

Monoisotopic Mass

376.20498756 g/mol

Melting Point

292-303 °C

Water Solubility

30 mg/L (at 25 °C)

LogP

2

Topological Polar Surface Area

74.6 A2

Stereochemistry

The biological activity of fluorometholone is highly dependent on its stereochemistry. The

molecule has eight defined stereocenters, leading to a specific three-dimensional shape that

allows it to bind effectively to its target, the glucocorticoid receptor. The stereochemistry is

defined as "ABSOLUTE".

The specific configurations at the chiral centers, as indicated by the IUPAC name, are:

e 6S

e 8S

e 9R

e 10S

e 11S

e 13S

e 14S

e 17R
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This precise spatial arrangement is critical for the molecule's interaction with the receptor and
its subsequent pharmacological effects.

Mechanism of Action: A Signaling Pathway

Fluorometholone exerts its anti-inflammatory effects by acting as a glucocorticoid receptor

agonist. The mechanism involves the modulation of gene expression. Upon entering a target
cell, fluorometholone binds to the cytosolic glucocorticoid receptor, leading to a cascade of
events that ultimately suppress inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1672912?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672912?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

e 1. grokipedia.com [grokipedia.com]

e 2. go.drugbank.com [go.drugbank.com]

e 3. What is the mechanism of Fluorometholone? [synapse.patsnap.com]

e 4. Fluorometholone | C22H29F04 | CID 9878 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 5. echemi.com [echemi.com]

« To cite this document: BenchChem. [Fluorometholone: A Deep Dive into its Molecular
Formula and Stereochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1672912#fluorometholone-molecular-formula-and-

stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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